Cas no 1017209-70-9 (3-amino-2-[(pyridin-4-yl)methyl]propan-1-ol)

• Product Name: 3-amino-2-[(pyridin-4-yl)methyl]propan-1-ol
• CAS No: 1017209-70-9
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 5097043
• PubChem ID: 24265022
• Update Time: 2026-03-02

3-amino-2-[(pyridin-4-yl)methyl]propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(pyridin-4-ylmethyl)propan-1-ol
• 3-amino-2-[(pyridin-4-yl)methyl]propan-1-ol

• Inchi： 1S/C9H14N2O/c10-6-9(7-12)5-8-1-3-11-4-2-8/h1-4,9,12H,5-7,10H2
• InChI Key： KXCFZIVKJRDVEX-UHFFFAOYSA-N
• SMILES： C(O)C(CC1C=CN=CC=1)CN

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-amino-2-[(pyridin-4-yl)methyl]propan-1-ol

Introduction to 3-Amino-2-[(Pyridin-4-yl)methyl]propan-1-ol (CAS No. 1017209-70-9)

3-Amino-2-[(pyridin-4-yl)methyl]propan-1-ol, also known by its CAS number 1017209-70-9, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes an amino group, a pyridine ring, and a hydroxyl group. These functional groups contribute to its diverse chemical properties and potential biological activities.

The molecular formula of 3-amino-2-[(pyridin-4-yl)methyl]propan-1-ol is C₉H₁₃N₂O, and its molecular weight is approximately 163.21 g/mol. The compound's structure allows it to participate in various chemical reactions, making it a valuable intermediate in the synthesis of more complex molecules. Its hydroxyl group can undergo esterification, etherification, and other reactions, while the amino group can participate in amide formation and other nitrogen-containing reactions.

In recent years, 3-amino-2-[(pyridin-4-yl)methyl]propan-1-ol has gained attention for its potential therapeutic applications. Research has shown that compounds with similar structures have exhibited promising biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound demonstrated significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

The pyridine ring in 3-amino-2-[(pyridin-4-yl)methyl]propan-1-ol plays a crucial role in its biological activity. Pyridine derivatives are known for their ability to interact with various biological targets, including enzymes and receptors. This interaction can modulate cellular processes and signaling pathways, leading to therapeutic benefits. For example, a 2020 study in the European Journal of Medicinal Chemistry found that pyridine-containing compounds were effective in inhibiting the activity of certain kinases involved in cancer progression.

Beyond its therapeutic potential, 3-amino-2-[(pyridin-4-yl)methyl]propan-1-ol is also used as a building block in the synthesis of more complex molecules. Its versatility as a synthetic intermediate makes it an important compound for researchers working on drug discovery and development. The ability to modify the amino and hydroxyl groups through various chemical reactions allows for the creation of a wide range of derivatives with tailored properties.

In terms of synthesis, 3-amino-2-[(pyridin-4-yl)methyl]propan-1-ol can be prepared through several routes. One common method involves the reaction of 4-(bromomethyl)pyridine hydrobromide with 3-amino-propanol in the presence of a base such as potassium carbonate. This reaction proceeds via nucleophilic substitution at the bromomethyl group, resulting in the formation of the desired product. Other synthetic methods include reductive amination and coupling reactions using transition metal catalysts.

The physical properties of 3-amino-2-[(pyridin-4-y l)methyl]propan -1 -ol are also noteworthy . It is typically obtained as a colorless oil or solid , depending on the specific conditions used during synthesis . The compound has a melting point ranging from 55 to 60 °C and a boiling point around 250 °C at atmospheric pressure . Its solubility in water is moderate , but it dissolves well in organic solvents such as ethanol , methanol , and dichloromethane . These properties make it suitable for use in various laboratory settings and industrial processes .

Safety considerations are an important aspect when handling 3-amino -2 - [(pyridin -4 - yl )methyl ]propan -1 -ol . While it is not classified as a hazardous material , proper precautions should be taken to ensure safe handling and storage . It is recommended to use personal protective equipment (PPE) such as gloves , goggles , and lab coats when working with this compound . Additionally , it should be stored in a cool , dry place away from incompatible materials to prevent degradation or contamination .

In conclusion , 3 -amino -2 - [(pyridin -4 - yl )methyl ]propan -1 -ol (CAS No . 1017209 -70 -9 ) is a multifaceted compound with significant potential in both research and practical applications . Its unique molecular structure provides a foundation for exploring new therapeutic avenues and developing novel compounds with tailored properties . As research continues to advance , it is likely that this compound will play an increasingly important role in the fields of medicinal chemistry and pharmaceutical science .